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Compound of Interest

Compound Name: Kelevan

Cat. No.: B1673382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Kelevan is an organochlorine insecticide, closely related to chlordecone (Kepone). This

technical guide provides a comprehensive overview of Kelevan, focusing on its chemical and

physical properties, synthesis, mechanism of action, toxicology, and the analytical methods for

its detection. Due to its persistence and toxicological profile, primarily through its metabolic

conversion to chlordecone, the use of Kelevan has been discontinued. This document

consolidates available scientific data to serve as a resource for research and development

professionals.

Chemical and Physical Properties
Kelevan is a solid, white powder with low solubility in water but is readily soluble in many

organic solvents.[1] Technical grade Kelevan typically contains 94-98% pure Kelevan, with

chlordecone (0.1-2%) and inorganic salts (0.5-4.0%) as impurities.[1]
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Property Value Reference

CAS Number 4234-79-1 [1]

Molecular Formula C₁₇H₁₂Cl₁₀O₄ [1]

Molecular Weight 634.79 g/mol [1]

IUPAC Name

ethyl 5-(1,2,3,4,6,7,8,9,10,10-

decachloro-5-hydroxy-5-

pentacyclo[5.3.0.0²,⁶.0³,⁹.0⁴,⁸]d

ecanyl)-4-oxopentanoate

Synonyms Despirol, Elevat, GC-9160

Melting Point 91 °C

Boiling Point 577.9 °C at 760 mmHg

Water Solubility 5.5 mg/L at 20 °C

Vapor Pressure < 0.0014 Pa at 20 °C

Appearance White solid powder

Synthesis and Manufacturing
While a detailed, publicly available, step-by-step synthesis protocol for Kelevan is scarce, its

structural relationship to chlordecone suggests a synthesis pathway involving the dimerization

of hexachlorocyclopentadiene and subsequent derivatization.

Experimental Protocol: Conceptual Synthesis of
Chlordecone
The synthesis of chlordecone, the parent compound of Kelevan, involves the dimerization of

hexachlorocyclopentadiene in the presence of a catalyst, followed by hydrolysis.

Dimerization: Hexachlorocyclopentadiene is dimerized in the presence of a Lewis acid

catalyst, such as aluminum chloride, under anhydrous conditions and elevated temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assessments.epa.gov/risk/document/&deid%3D135229
https://assessments.epa.gov/risk/document/&deid%3D135229
https://assessments.epa.gov/risk/document/&deid%3D135229
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: The resulting intermediate is then hydrolyzed to form the ketone structure of

chlordecone.

A detailed, step-by-step experimental protocol for the industrial synthesis of Kelevan is not

readily available in public literature. However, a conceptual workflow can be inferred from

general organochlorine pesticide synthesis and its structural relationship to chlordecone.
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Caption: Conceptual synthesis workflow for Kelevan.

Mechanism of Action and Signaling Pathways
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The primary mechanism of Kelevan's toxicity is attributed to its metabolic conversion to

chlordecone. Chlordecone is a neurotoxin that affects the central nervous system.

Organochlorine pesticides, in general, are known to interfere with nerve impulse transmission.

Chlordecone has been shown to induce a pro-angiogenic effect through an estrogen receptor

(ERα) pathway. This involves the production of reactive oxygen species (ROS) and the

activation of nitric oxide synthase (eNOS).

Kelevan ChlordeconeMetabolism Estrogen Receptor α (ERα)Activates NADPH OxidaseActivates Cytoplasmic ROS (O₂⁻) eNOS Activation Nitric Oxide (NO)
Production Mitochondrial ROS (O₂⁻) VEGF Expression Angiogenesis
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Caption: Proposed signaling pathway for Kelevan-induced angiogenesis via its metabolite,

chlordecone.

Toxicology
Kelevan can be absorbed orally, through inhalation, and dermally. The toxicological effects of

Kelevan are largely due to its metabolite, chlordecone, which is classified as a possible human

carcinogen (Group 2B) by the International Agency for Research on Cancer.

Acute Toxicity Data for Chlordecone (Kelevan Metabolite)

Species Route LD₅₀/LC₅₀ Reference

Rat Oral 95 - 140 mg/kg

Mouse Oral 98 - 132 mg/kg

Rabbit Dermal 345 - 410 mg/kg

Fathead Minnow Aquatic 69.5 µg/L (96h LC₅₀)

Blue Crab Aquatic 210 µg/L (96h LC₅₀)

Analytical Methods
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The analysis of Kelevan, like other organochlorine pesticides, is typically performed using gas

chromatography with an electron capture detector (GC-ECD). Sample preparation is a critical

step to remove interfering substances from the matrix.

Experimental Protocol: Extraction and Analysis of
Organochlorine Pesticides from Environmental Samples
This protocol provides a general framework for the extraction and analysis of organochlorine

pesticides, which can be adapted for Kelevan.

Sample Preparation:

For solid samples (e.g., soil, sediment), a representative sample is collected, air-dried, and

sieved.

For water samples, a liquid-liquid extraction is performed.

Extraction:

Soxhlet Extraction: The solid sample is placed in a thimble and extracted with a suitable

solvent mixture (e.g., hexane/acetone) for several hours.

Pressurized Fluid Extraction (PFE): A more modern and efficient method using elevated

temperature and pressure to extract the analytes with a smaller volume of solvent.

Liquid-Liquid Extraction (for water): The water sample is extracted with a non-polar solvent

like n-hexane in a separatory funnel.

Cleanup (Purification):

The crude extract is concentrated and subjected to a cleanup procedure to remove co-

extracted interfering compounds.

Column Chromatography: The extract is passed through a column packed with an

adsorbent like Florisil or silica gel. The pesticides are eluted with a specific solvent system.
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Gel Permeation Chromatography (GPC): Used to separate the pesticides from high

molecular weight interferences like lipids.

Analysis:

Gas Chromatography-Electron Capture Detection (GC-ECD): The purified extract is

injected into a GC-ECD system. The separation is achieved on a capillary column, and the

ECD provides high sensitivity for halogenated compounds like Kelevan. Dual-column

confirmation is often used for positive identification.

Gas Chromatography-Mass Spectrometry (GC-MS): Provides definitive identification of

the analyte based on its mass spectrum.
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Caption: General experimental workflow for the analysis of Kelevan.
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Environmental Fate and Effects
Kelevan is expected to be persistent in the environment, a characteristic of many

organochlorine pesticides. Its metabolite, chlordecone, is known to be stable, persistent, and

has a high potential for bioaccumulation in the food chain. Chlordecone adsorbs strongly to soil

and sediment.

Conclusion
Kelevan is a synthetic organochlorine insecticide with significant toxicological properties,

primarily mediated through its conversion to chlordecone. Its persistence and potential for

bioaccumulation pose environmental and health risks. The information provided in this guide,

including its physicochemical properties, toxicological data, and analytical methodologies,

serves as a critical resource for researchers and scientists in the fields of environmental

science, toxicology, and drug development. Further research into the specific synthesis

pathways and detailed mechanisms of action of Kelevan itself would be beneficial for a more

complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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